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Compound of Interest

Compound Name: (Z)-Roxithromycin-d7

Cat. No.: B1154947 Get Quote

This in-depth technical guide provides a comprehensive overview of the chemical properties,

structure, and analytical applications of (Z)-Roxithromycin-d7. The information is tailored for

researchers, scientists, and drug development professionals, with a focus on data presentation

in structured tables, detailed experimental methodologies, and visual representations of its

structure and relevant biological pathways.

Chemical Properties and Structure
(Z)-Roxithromycin-d7 is the deuterium-labeled analog of (Z)-Roxithromycin, a semi-synthetic

macrolide antibiotic. The deuterium labeling makes it an ideal internal standard for mass

spectrometry-based quantification of Roxithromycin in biological matrices, enhancing the

accuracy and reliability of pharmacokinetic and metabolic studies.

Chemical Properties
The key chemical properties of (Z)-Roxithromycin-d7 are summarized in the table below. It is

important to note that slight variations in the molecular formula and weight are reported in

literature and commercial sources, which may depend on the specific deuteration pattern.
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Property Value

Analyte Name (Z)-Roxithromycin-d7

Synonyms
(9Z)-Roxithromycin-d7, (9Z)-9-[O-[(2-

Methoxyethoxy)methyl]oxime] Erythromycin-d7

Molecular Formula C₄₁D₇H₆₉N₂O₁₄ or C₄₁H₆₉D₇N₂O₁₅

Molecular Weight 828.09 g/mol or 844.1 g/mol

Accurate Mass 827.574

Appearance Solid (assumed)

Solubility
Soluble in organic solvents such as methanol

and acetonitrile.

Storage Store at 2-8 °C in a well-closed container.

Chemical Structure
The chemical structure of (Z)-Roxithromycin-d7 is characterized by the macrolide ring of

erythromycin with a modified side chain at the C9 position, incorporating a (Z)-oxime ether. The

deuterium atoms are typically introduced in the methoxyethoxy)methyl group.
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Click to download full resolution via product page

Caption: Simplified 2D structure of (Z)-Roxithromycin-d7.

Experimental Protocols
While a specific, detailed synthesis protocol for (Z)-Roxithromycin-d7 is not publicly available,

this section outlines a general methodology for its use as an internal standard in LC-MS/MS

analysis and a conceptual workflow for its synthesis.

Use as an Internal Standard in LC-MS/MS Analysis
(Z)-Roxithromycin-d7 is primarily used as an internal standard (IS) for the accurate

quantification of Roxithromycin in biological samples. The following is a generalized protocol.

Objective: To quantify Roxithromycin in plasma samples using LC-MS/MS with (Z)-
Roxithromycin-d7 as an internal standard.

Materials:

Blank plasma

Roxithromycin standard

(Z)-Roxithromycin-d7 (Internal Standard)

Acetonitrile (ACN)

Methanol (MeOH)

Formic acid (FA)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges or protein precipitation reagents.

Methodology:

Preparation of Stock and Working Solutions:
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Prepare stock solutions of Roxithromycin and (Z)-Roxithromycin-d7 in methanol.

Prepare a series of working standard solutions of Roxithromycin by serial dilution of the

stock solution.

Prepare a working solution of the internal standard, (Z)-Roxithromycin-d7.

Sample Preparation:

To a known volume of plasma sample, add a fixed amount of the (Z)-Roxithromycin-d7
internal standard working solution.

Perform protein precipitation by adding a precipitating agent (e.g., acetonitrile or methanol)

and vortexing.

Alternatively, use Solid Phase Extraction (SPE) for sample clean-up.

Centrifuge the precipitated sample and collect the supernatant.

Evaporate the supernatant to dryness and reconstitute in the mobile phase.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile or methanol

with 0.1% formic acid (B).

Flow Rate: A typical flow rate for analytical LC-MS.

Injection Volume: A small, fixed volume of the reconstituted sample.

Mass Spectrometry (MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1154947?utm_src=pdf-body
https://www.benchchem.com/product/b1154947?utm_src=pdf-body
https://www.benchchem.com/product/b1154947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MRM Transitions: Monitor specific precursor-to-product ion transitions for both

Roxithromycin and (Z)-Roxithromycin-d7. Due to the deuterium labeling, the precursor

and product ions of the internal standard will have a higher mass-to-charge ratio (m/z)

than the analyte.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Roxithromycin to (Z)-
Roxithromycin-d7 against the concentration of the Roxithromycin standards.

Determine the concentration of Roxithromycin in the unknown samples by interpolating

their peak area ratios from the calibration curve.
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Caption: Experimental workflow for LC-MS/MS analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1154947?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways of the
Parent Compound
While specific biological studies on (Z)-Roxithromycin-d7 are not available, the biological

activity is expected to be identical to that of the non-deuterated parent compound,

Roxithromycin. Roxithromycin, beyond its antibacterial properties, exhibits significant anti-

inflammatory and immunomodulatory effects. A key mechanism underlying these effects is the

inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

Inhibition of the NF-κB Signaling Pathway
Roxithromycin has been shown to suppress the activation of NF-κB, a critical transcription

factor involved in the inflammatory response.[1][2] This inhibition leads to a downstream

reduction in the expression of pro-inflammatory cytokines and mediators.

The following diagram illustrates the proposed mechanism of Roxithromycin's anti-inflammatory

action through the NF-κB pathway.
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Caption: Roxithromycin's inhibition of the NF-κB pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1154947?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1154947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This document is intended for informational purposes for a scientific audience and

does not constitute medical advice. The experimental protocols are generalized and should be

adapted and validated for specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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